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Compound of Interest

Compound Name: (-)-Dizocilpine maleate

Cat. No.: B15617384

Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of (-)-
Dizocilpine maleate (also known as MK-801), a potent, non-competitive NMDA receptor
antagonist. Due to its neuroactive and hazardous properties, stringent adherence to these
protocols is necessary to ensure personnel safety and environmental protection.

Hazard Identification and Risk Assessment

(-)-Dizocilpine maleate is a hazardous substance that is harmful if swallowed and causes skin
and serious eye irritation.[1] It may also cause respiratory irritation.[1] As a potent neuroactive
compound, it requires careful handling to prevent accidental exposure.

Quantitative Data Summary

While a specific Occupational Exposure Limit (OEL) for (-)-Dizocilpine maleate is not
established, a control banding approach is recommended for potent pharmaceutical
compounds.[2][3][4][5] This involves categorizing the compound based on its toxicological
properties to determine the necessary level of containment and personal protective equipment.
Given its high potency, (-)-Dizocilpine maleate should be handled under conditions designed
to keep airborne concentrations and surface contamination to a minimum.
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Parameter

Value/lRecommendation

Source

GHS Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)

[1]

Primary Routes of Exposure

Inhalation, skin contact, eye

contact, ingestion

[1]

Recommended Control

Banding

High Potency (handle in a
containment ventilated

enclosure or isolator)

[4]

Solubility

Soluble in DMSO and Dimethyl

Formamide (DMF). Sparingly
soluble in aqueous buffers.

[6]

Operational Plan: Safe Handling Procedures

This section outlines the step-by-step procedures for safely handling (-)-Dizocilpine maleate in

a laboratory setting.

Engineering Controls

» Primary Containment: All handling of powdered (-)-Dizocilpine maleate, including weighing

and preparing solutions, must be conducted in a certified chemical fume hood, a

containment ventilated enclosure (CVE), or a glove box to minimize inhalation exposure.[4]

» Ventilation: Ensure adequate ventilation in the laboratory.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for all personnel handling this compound.
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PPE Component

Specification

Rationale

Gloves

Double-gloving with nitrile
gloves is recommended.
Ensure gloves are compatible
with the solvents being used
(e.g., DMSO, DMF). Regularly
inspect gloves for any signs of
degradation or perforation and

change them frequently.

Protects against skin contact.
[1] Nitrile offers good
resistance to a range of

chemicals.

Eye Protection

Chemical safety goggles with

side shields or a face shield.

Prevents eye contact with the

powder or solutions.[1]

Lab Coat

A disposabile, fluid-resistant lab

coat or gown.

Protects skin and personal

clothing from contamination.

Respiratory Protection

For weighing and handling the
powder, a NIOSH-approved
respirator is required. The type
of respirator should be
determined by a risk
assessment, but an N95,
P100, or a Powered Air-
Purifying Respirator (PAPR)
should be considered.[7][8][9]

Minimizes the risk of inhaling

the potent powder.

Step-by-Step Handling Protocol

o Preparation: Before starting, ensure all necessary equipment and materials, including the

SDS, are readily available. The designated handling area within the containment unit should

be clean.

e Donning PPE: Put on all required PPE in the correct order (gown, respirator, eye protection,

and then gloves).

e Weighing: Carefully weigh the required amount of (-)-Dizocilpine maleate powder on a tared

weigh paper or in a suitable container within the containment unit.
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e Solution Preparation: If preparing a solution, slowly add the solvent to the powder to avoid
generating dust. Use a vortex mixer or sonicator to aid dissolution as needed.

» Handling Solutions: When working with solutions, exercise caution to prevent splashes and
spills.

» Post-handling: After handling, decontaminate all surfaces and equipment.

» Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-
contamination. Dispose of all disposable PPE as hazardous waste.

e Hygiene: Wash hands thoroughly with soap and water after removing PPE.[1]

Disposal Plan: Decontamination and Waste
Management

Proper disposal of (-)-Dizocilpine maleate and all contaminated materials is crucial to prevent
environmental contamination and accidental exposure.

Decontamination

» Spills: In case of a spill, immediately alert others in the area. For small powder spills, gently
cover with a damp paper towel to avoid raising dust, then clean with a suitable
decontaminating solution. For liquid spills, absorb with an inert material and then
decontaminate the area. All spill cleanup materials must be disposed of as hazardous waste.

o Equipment: Decontaminate all non-disposable equipment that has come into contact with the
compound. A solution of soap and water, followed by a rinse with an appropriate solvent, can
be effective.

Waste Segregation and Disposal

All waste generated from handling (-)-Dizocilpine maleate must be treated as hazardous
pharmaceutical waste.
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Waste Type Container Disposal Procedure

Labeled, sealed, and puncture-

resistant hazardous waste Includes contaminated gloves,
Solid Waste container (often black for gowns, weigh papers, pipette
hazardous pharmaceutical tips, and other disposables.

waste).[10]

Labeled, sealed, and leak- _
Includes unused solutions and
o proof hazardous waste _ _
Liquid Waste ) ) ) solvent rinses from cleaning
container compatible with the

equipment.
solvents used.
Labeled, puncture-proof Includes contaminated needles
Sharps Waste ] )
sharps container. and syringes.

All hazardous waste must be disposed of through a licensed hazardous waste disposal service
in accordance with local, state, and federal regulations.[10][11][12][13] Do not dispose of this
material down the drain or in the regular trash.

Experimental Protocols Cited

The following provides a summary of methodologies from research articles involving (-)-
Dizocilpine maleate (MK-801). Researchers should consult the original publications for
complete details.

In Vitro Studies

o Cell Culture Treatment: In studies with primary neuronal cell cultures, cells were treated with
MK-801 at concentrations ranging from 20 to 200 uM for 24 and 48 hours to assess cell
viability and toxicity.[14]

» NMDA Receptor Antagonism: For dose-response analysis in cortical networks, MK-801 was
delivered sequentially at increasing concentrations from 1 nM to 10 pM.[15]

« Inhibition of B-amyloid Peptide Aggregation: The effect of (+)MK-801 on AP[1-42] and APB[1-
40] peptides was studied, where it was shown to accelerate the formation of 3-sheet
structures.[16]
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In Vivo Studies

 Induction of Schizophrenia-like Models: In Sprague-Dawley rats, Dizocilpine maleate
dissolved in 0.9% sterile saline was administered intraperitoneally at a dose of 0.2 mg/kg.
[17]

Visual Workflow for Safe Handling
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Safe Handling Workflow for (-)-Dizocilpine Maleate

Preparation

Review SDS and SOPs

Prepare Containment Area (Fume Hood/Glove Box)

Enter Containment

dling

Don Appropriate PPE

Weigh Powder/Prepare Solution

Perform Experiment

Complete Experiment

Cleanup & Disposal

Decontaminate Surfaces & Equipment

Segregate & Package Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of (-)-Dizocilpine maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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